RN-1747

Specification

• CAS No.: 1024448-59-6
• Molecular Formula: C17H18ClN3O4S
• Molecular Weight: 395.9 g/mol
• IUPAC Name: 1-benzyl-4-(4-chloro-2-nitrophenyl)sulfonylpiperazine
• Standard InChI: InChI=1S/C17H18ClN3O4S/c18-15-6-7-17(16(12-15)21(22)23)26(24,25)20-10-8-19(9-11-20)13-14-4-2-1-3-5-14/h1-7,12H,8-11,13H2
• Standard InChI Key: ZNLVYSJQUMALEO-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC=CC=C2)S(=O)(=O)C3=C(C=C(C=C3)Cl)[N+](=O)[O-]
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)S(=O)(=O)C3=C(C=C(C=C3)Cl)[N+](=O)[O-]
• Appearance: Solid powder

Introduction

RN-1747 is a synthetic organic compound known for its role as a selective agonist of the transient receptor potential vanilloid 4 (TRPV4) channel. This compound has been extensively studied in various biological contexts, including its effects on ion channels, cellular signaling, and potential therapeutic applications.

Biological Activity

RN-1747 is primarily recognized for its agonistic activity on the TRPV4 channel, which plays a crucial role in various physiological processes, including mechanosensation, osmoregulation, and temperature sensing. The EC50 values for RN-1747 in activating TRPV4 channels have been reported as 0.77 μM, 4.0 μM, and 4.1 μM under different conditions.

Effects on Cellular Signaling

RN-1747 has been shown to modulate cellular signaling pathways, particularly those involving histamine and TRPV4 channels. It can inhibit calcium responses to histamine in certain cell lines, suggesting potential interactions with histamine signaling pathways.

TRPV4 Activation and Viral Replication

Studies have demonstrated that RN-1747 can enhance the replication of certain viruses, such as the infectious spleen and kidney necrosis virus (ISKNV), by activating TRPV4 channels. This effect is dependent on calcium influx and can be abolished by mutations that render TRPV4 insensitive to RN-1747.

Formulation and Delivery

RN-1747 has been incorporated into micellar formulations to enhance its bioavailability and stability. These formulations, using hyaluronic acid derivatives, have shown potential for controlled release and improved therapeutic efficacy, particularly in treating conditions like osteoarthritis.

Potential Therapeutic Applications

While RN-1747 is primarily used as a research tool to study TRPV4 channels, its potential therapeutic applications are being explored. Its ability to modulate ion channels and influence cellular signaling pathways suggests possible uses in treating conditions related to TRPV4 dysfunction.

Safety Considerations

RN-1747 should be used with caution due to its potential interactions with other signaling pathways, such as histamine signaling, which could lead to unforeseen effects.